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Introduction: Anhydrous aluminum chloride (AICI3) is a powerful Lewis acid and a cornerstone
catalyst in organic synthesis.[1][2][3] Its ability to accept electron pairs makes it highly effective
in promoting a variety of chemical transformations, most notably electrophilic aromatic
substitution reactions.[1][2] The major applications of AICIs include Friedel-Crafts alkylation and
acylation reactions, which are fundamental for creating carbon-carbon bonds and synthesizing
a wide range of molecules, from commodity chemicals like ethylbenzene to complex
pharmaceutical intermediates.[1][3][4][5] This document provides detailed application notes,
reaction tables, and experimental protocols for key reactions catalyzed by aluminum chloride.

Friedel-Crafts Acylation

Friedel-Crafts acylation is a highly reliable method for synthesizing aromatic ketones by
introducing an acyl group (-COR) onto an aromatic ring.[6][7] The reaction is typically carried
out using an acyl chloride (RCOCI) or an acid anhydride in the presence of AICIs.[7][8] A key
advantage of acylation over alkylation is that the product, an aromatic ketone, is less reactive
than the starting material due to the electron-withdrawing nature of the carbonyl group, thus
preventing multiple substitutions.[9] Furthermore, the acylium ion electrophile is resonance-
stabilized and does not undergo rearrangement.[6][10]

However, the product ketone forms a stable complex with AICIs, requiring the use of
stoichiometric or greater amounts of the catalyst.[2][9] The catalyst is regenerated during the
agueous workup step.[9]
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Reaction Mechanism Visualization

The mechanism involves the generation of a highly electrophilic acylium ion, which is then
attacked by the electron-rich aromatic ring. Subsequent deprotonation restores aromaticity.[7]

[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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